Cas no 1965310-33-1 (1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine)

• Product Name: 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine
• CAS No: 1965310-33-1
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• MDL: MFCD30181955
• CID: 4778657
• Update Time: 2026-02-27

1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine
• SB35059

• MDL： MFCD30181955
• Inchi： 1S/C19H24N2/c1-19(2)14-20-18(17-11-7-4-8-12-17)21(15-19)13-16-9-5-3-6-10-16/h3-12,18,20H,13-15H2,1-2H3
• InChI Key： QHRQXXLEHALATF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C2C=CC=CC=2)NCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 3.9
• Topological Polar Surface Area: 15.3

Additional information on 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine

Introduction to 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine (CAS No. 1965310-33-1)

1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine (CAS No. 1965310-33-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydro-pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine is characterized by a hexahydro-pyrimidine core with specific substituents, including a benzyl group, two methyl groups, and a phenyl group. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activities. The benzyl group, for instance, can enhance the compound's lipophilicity and cell membrane permeability, while the methyl groups contribute to its stability and metabolic profile.

Recent studies have explored the potential therapeutic applications of 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. Preliminary data suggest that 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine can selectively bind to specific GPCRs, potentially offering new avenues for treating diseases such as neurological disorders and inflammatory conditions.

In addition to its potential as a GPCR modulator, 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine has also shown promise in anti-cancer research. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine have been evaluated in preclinical models. Results indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have shown that 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine has a low toxicity profile at therapeutic doses, suggesting a favorable safety margin.

To further validate its therapeutic potential, clinical trials are currently underway to assess the efficacy and safety of 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases and conditions where GPCR modulation or anti-cancer activity may be beneficial. Early results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses.

In conclusion, 1-Benzyl-5,5-dimethyl-2-phenyl-hexahydro-pyrimidine (CAS No. 1965310-33-1) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments in various medical fields.